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Compound of Interest

Compound Name: Diallyl carbonate

Cat. No.: B085299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the polymers derived from diallyl carbonate
(DAC) and allyl diglycol carbonate (ADC), commercially known as CR-39®. The information

presented herein is intended to assist researchers and professionals in selecting the

appropriate monomer for specific applications based on the resulting polymer's performance

characteristics. This comparison relies on available experimental data for poly(allyl diglycol

carbonate) and the more limited data for poly(diallyl carbonate).

Executive Summary
Allyl diglycol carbonate is the monomer for the widely used optical polymer CR-39, renowned

for its exceptional optical clarity, high abrasion resistance, and impact strength. In contrast,

while diallyl carbonate is a reactive monomer used in the synthesis of various copolymers and

polyurethanes, comprehensive data on its homopolymer is less available. This guide compiles

the known quantitative data for both polymers, highlighting the well-established performance of

poly(allyl diglycol carbonate) and the current data gaps for poly(diallyl carbonate).

Comparison of Polymer Properties
The following tables summarize the available quantitative data for the polymers derived from

diallyl carbonate and allyl diglycol carbonate.

Table 1: Mechanical Properties
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Property Poly(diallyl carbonate)
Poly(allyl diglycol
carbonate) (CR-39)

Tensile Strength Data not available 40-50 MPa[1]

Shore D Hardness Data not available ~88[2]

Impact Resistance Data not available
High, shatter-resistant

alternative to glass[1]

Table 2: Optical Properties
Property Poly(diallyl carbonate)

Poly(allyl diglycol
carbonate) (CR-39)

Refractive Index (n_D) Transparent (qualitative)[3] 1.498 - 1.50[1][4]

Abbe Number Data not available 58 - 59.3[1][4][5]

Transmittance (Visible) Transparent (qualitative)[3] > 90%[1]

Table 3: Thermal Properties
Property Poly(diallyl carbonate)

Poly(allyl diglycol
carbonate) (CR-39)

Glass Transition Temperature

(T_g)

-12 to -15 °C (for a

polyurethane derivative)[3]
Data not available

Thermal Stability
Stable up to 250 °C (for a

polycarbonate derivative)[6]
Data not available

Experimental Protocols
Synthesis of Monomers
Diallyl Carbonate (DAC): Diallyl carbonate can be synthesized through several methods,

including the reaction of allyl alcohol with phosgene or urea.[3] A common laboratory-scale

synthesis involves the reaction of two equivalents of allyl alcohol with an electrophilic carbonyl

donor.[3]
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Allyl Diglycol Carbonate (ADC): The synthesis of allyl diglycol carbonate can be achieved

through various routes, including the phosgene method, CO2 carbonylation, and

transesterification.[4] One patented method involves the reaction of diethylene glycol with

diallyl carbonate in the presence of a base catalyst like KOH and a phase transfer catalyst.

Polymerization
Poly(diallyl carbonate): The polymerization of diallyl carbonate can be initiated by free-

radical initiators. For instance, a polycarbonate based on a diallyl carbonate monomer can be

synthesized by reacting it with other monomers in the presence of an initiator like benzoyl

peroxide.[3]

Poly(allyl diglycol carbonate) (CR-39): The polymerization of allyl diglycol carbonate is typically

a free-radical polymerization initiated by organic peroxides, such as diisopropyl

peroxydicarbonate (IPP) or benzoyl peroxide (BPO).[2] The monomer is cast into molds and

cured under a specific temperature-time profile. A typical polymerization schedule with IPP can

be around 20 hours with a maximum temperature of 95 °C.[2] UV-initiated polymerization has

also been demonstrated to be an efficient method.[2][7]

Characterization of Polymers
Mechanical Properties: Tensile strength and elongation at break can be determined using a

universal testing machine according to ASTM standards. Hardness can be measured using a

Durometer (Shore D scale).

Optical Properties: The refractive index and Abbe number are typically measured using a

refractometer. Transmittance is determined using a UV-Vis spectrophotometer.[2]

Thermal Properties: Glass transition temperature (Tg) and thermal stability are commonly

evaluated using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis

(TGA), respectively.
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Caption: Chemical structures of Diallyl Carbonate and Allyl Diglycol Carbonate monomers.
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Caption: A general workflow for the free-radical polymerization of allyl carbonate monomers.
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Caption: Logical flow for comparing the properties of the two polymers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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